VU0487836
Overview
Description
VU0487836 is a cyclooxygenase-1 (COX-1)-selective inhibitor.
Scientific Research Applications
Data Sharing Practices in Scientific Research
Scientists are increasingly embracing data sharing, recognizing its importance for verifying results and extending research. However, challenges such as insufficient time, lack of funding, and inadequate institutional support often hinder data sharing and long-term preservation. Despite these challenges, researchers show a willingness to share data if certain conditions, like formal citation, are met. This emphasis on data sharing reflects the collaborative and data-intensive nature of modern scientific research (Tenopir et al., 2011).
Bridging School Inquiry and Scientific Research Practices
The integration of upper secondary chemistry students into a pharmacochemistry research community on anti-allergy medicines showcased the challenges and potential of bridging school inquiry with authentic scientific research. Students' understanding of discipline-specific content knowledge, interest in scientific research, and knowledge about the nature of science were positively influenced, demonstrating the educational value of such collaborations (van Rens et al., 2013).
Evolving Conceptual Understanding of Scientific Research
A study on the conceptual development of high school students' understanding of scientific research revealed that a year-long engagement with classroom projects, designed to foster student-scientist partnerships, did not significantly evolve students' understanding of scientific research. This suggests the need for more effective strategies to bridge the gap between classroom science and authentic scientific inquiry (Moss et al., 1998).
Empowering Minority Students through Content-First Science Teaching
A study involving minority students demonstrated that a “content-first” approach, where students learn to understand phenomena in everyday terms before being introduced to scientific language, significantly improved their understanding of scientific concepts. This approach emphasizes the importance of relatable content and linguistic accessibility in science education, especially for minority students (Brown & Ryoo, 2008).
Developmental Trajectory of Graduate Student Research Skills
Machine Learning in Diabetes Research
Machine learning and data mining methods are increasingly vital in diabetes research, transforming extensive genetic and clinical data into actionable knowledge. The most prevalent applications include prediction, diagnosis, and understanding diabetic complications. This demonstrates the potential of computational methods in advancing medical research (Kavakiotis et al., 2017).
properties
CAS RN |
1632301-78-0 |
|---|---|
Product Name |
VU0487836 |
Molecular Formula |
C17H13FO3 |
Molecular Weight |
284.29 |
IUPAC Name |
3-(3-Fluorophenyl)-4-(4-methoxyphenyl)furan-2(5H)-one |
InChI |
InChI=1S/C17H13FO3/c1-20-14-7-5-11(6-8-14)15-10-21-17(19)16(15)12-3-2-4-13(18)9-12/h2-9H,10H2,1H3 |
InChI Key |
XLLSSYMPYWALGH-UHFFFAOYSA-N |
SMILES |
O=C1OCC(C2=CC=C(OC)C=C2)=C1C3=CC=CC(F)=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VU0487836; VU-0487836; VU 0487836 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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